molecular formula C6H12N2 B3318343 (3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine CAS No. 99445-19-9

(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine

Cat. No. B3318343
CAS RN: 99445-19-9
M. Wt: 112.17 g/mol
InChI Key: LZEPFDKCZQKGBT-WDSKDSINSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine” is a compound with the molecular formula C7H13N . It is a type of bicyclic amine, which is a class of organic compounds containing a bicyclic structure made up of two rings and an amine group .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, an epimerization–lactamization cascade of functionalized (2S,4R)-4-aminoproline methyl esters has been developed and applied in synthesizing (1R,4R)-2,5-diazabicyclo[2.2.1]heptane (DBH) derivatives .

Scientific Research Applications

Synthesis Methods

Research has led to various methods for synthesizing azabicyclo heptane derivatives. Zhang et al. (2014) developed an efficient method for synthesizing (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane from trans-4-hydroxy-l-proline, achieving a 70% overall yield in six steps (Zhang et al., 2014). Similarly, Gensini et al. (2002) synthesized tris- and monoprotected derivatives with the 1-amino-3-azabicyclo[3.1.0]hexane and 1-amino-3-azabicyclo[4.1.0]heptane skeleton (Gensini et al., 2002).

Structural Studies

The study of the structure of azabicyclo heptane derivatives is another area of interest. Boelsterli et al. (1992) resolved l-azabicyclo[2.2.1]heptan-3-exo-ol and analyzed its structure through X-ray crystal structure analysis (Boelsterli et al., 1992).

Medicinal Chemistry Applications

In medicinal chemistry, the synthesis of azabicyclo heptane derivatives is used for creating potential drug candidates. Kou et al. (2017) synthesized morpholine amino acids, which could serve as compact modules in medicinal chemistry to potentially modulate the physicochemical and pharmacokinetic properties of drug candidates (Kou et al., 2017).

Development of Synthetic Methods

Continuous efforts are made to develop efficient synthetic methods for azabicyclo heptane derivatives. Gassman and Heckert (1965) worked on the cyclization of N-chloro-N-ethylcyclopentylmethylamine under Hofmann-Loffler-Freytag reaction conditions to produce N-ethyl-2-azabicyclo[2.2.1]-heptane, demonstrating the significance of the Hofmann-Löffler-Freytag reaction in this field (Gassman & Heckert, 1965).

Safety and Hazards

The safety data sheet for a similar compound, “(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one”, suggests that in case of eye contact, rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes and get medical attention. In case of skin contact, wash off immediately with plenty of water for at least 15 minutes and get medical attention immediately if symptoms occur .

Future Directions

The future directions for the study of “(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine” and similar compounds could involve the design of new high-energy density compounds (HEDCs). A series of new bicyclo[2.2.1]heptane derivatives containing an aza nitrogen atom and nitro substituent were designed and studied theoretically . These compounds could have potential applications in modern military and civil purposes due to their excellent detonation properties .

properties

IUPAC Name

(3R,4S)-1-azabicyclo[2.2.1]heptan-3-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H12N2/c7-6-4-8-2-1-5(6)3-8/h5-6H,1-4,7H2/t5-,6-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LZEPFDKCZQKGBT-WDSKDSINSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN2CC1C(C2)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN2C[C@H]1[C@H](C2)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601252109
Record name rel-(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601252109
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

112.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1187986-61-3
Record name rel-(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1187986-61-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name rel-(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601252109
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine
Reactant of Route 2
Reactant of Route 2
(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine
Reactant of Route 3
(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine
Reactant of Route 4
Reactant of Route 4
(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine
Reactant of Route 5
(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine
Reactant of Route 6
(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.